Cas no 2228677-47-0 (3-(2-chloroquinolin-3-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(2-chloroquinolin-3-yl)-3-hydroxypropanenitrile
• CAS No: 2228677-47-0
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• CID: 6008471
• PubChem ID: 165639131
• Update Time: 2025-05-22

3-(2-chloroquinolin-3-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloroquinolin-3-yl)-3-hydroxypropanenitrile
• 2228677-47-0
• EN300-1992112

• Inchi： 1S/C12H9ClN2O/c13-12-9(11(16)5-6-14)7-8-3-1-2-4-10(8)15-12/h1-4,7,11,16H,5H2
• InChI Key： RZPZPYXPQIXIQL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)C(CC#N)O

Computed Properties

• Exact Mass: 232.0403406g/mol
• Monoisotopic Mass: 232.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.9Ų

Additional information on 3-(2-chloroquinolin-3-yl)-3-hydroxypropanenitrile

3-(2-Chloroquinolin-3-yl)-3-hydroxypropanenitrile: A Comprehensive Overview

The compound 3-(2-chloroquinolin-3-yl)-3-hydroxypropanenitrile, identified by the CAS number 2228677-47-0, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic compounds known as quinolines, which are aromatic heterocycles with a nitrogen atom in the ring. The presence of a chlorine substituent at the 2-position of the quinoline ring and a hydroxynitrile group at the 3-position introduces unique chemical properties that make this compound particularly interesting for research and development.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of anticancer agents. The hydroxynitrile group in this compound has been shown to exhibit significant cytotoxic activity against various cancer cell lines, making it a promising candidate for further investigation in oncology. Additionally, the chlorine substituent enhances the compound's solubility and bioavailability, which are critical factors in drug design.

In terms of synthesis, researchers have developed efficient methods to prepare 3-(2-chloroquinolin-3-yl)-3-hydroxypropanenitrile. One such method involves a two-step process: first, the preparation of 2-chloroquinoline via a Friedlander synthesis, followed by a nucleophilic substitution reaction to introduce the hydroxynitrile group. This approach not only ensures high purity but also allows for scalability, making it suitable for both academic and industrial settings.

The physical and chemical properties of this compound have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies reveal that the compound has a melting point of approximately 150°C and is soluble in common organic solvents like dichloromethane and ethyl acetate. Its stability under various conditions has also been evaluated, showing that it remains stable under normal storage conditions but decomposes upon prolonged exposure to heat or light.

Beyond its potential in pharmaceuticals, 3-(2-chloroquinolin-3-yl)-3-hydroxypropanenitrile has also found applications in materials science. Its aromaticity and electron-withdrawing groups make it an ideal candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and solar cells. Recent research has demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical properties.

In conclusion, 3-(2-chloroquinolin-3-yl)-3-hydroxypropanenitrile, with its unique structure and versatile properties, continues to be a subject of intense scientific interest. Its potential applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a valuable compound for future research and development.